Cas no 2228274-52-8 (2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol
• CAS No: 2228274-52-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6324104
• PubChem ID: 165627024
• Update Time: 2025-06-09

2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol
• EN300-1792897
• 2228274-52-8

• Inchi： 1S/C11H15N3O/c1-7-4-9(3)10(5-8(7)2)11(6-15)13-14-12/h4-5,11,15H,6H2,1-3H3
• InChI Key： MKMVYDGCLLNYPA-UHFFFAOYSA-N
• SMILES： OCC(C1C=C(C)C(C)=CC=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol

Comprehensive Overview of 2-Azido-2-(2,4,5-Trimethylphenyl)Ethan-1-Ol (CAS No. 2228274-52-8)

The compound 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol (CAS No. 2228274-52-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and chemical synthesis. With the growing interest in azido-functionalized compounds and their role in click chemistry, this molecule stands out as a versatile intermediate for researchers exploring novel synthetic pathways. Its trimethylphenyl backbone coupled with an azido group offers a distinct reactivity profile, making it a valuable tool for drug discovery and polymer development.

One of the most compelling aspects of 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol is its compatibility with modern bioorthogonal chemistry techniques. As the scientific community increasingly focuses on targeted drug delivery and bioconjugation, this compound’s azido group enables efficient coupling with alkyne-bearing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction, a cornerstone of click chemistry, is widely used in proteomics, nanotechnology, and biomaterial engineering. Researchers are particularly intrigued by its potential to create smart materials with tailored properties for medical and industrial applications.

In the context of green chemistry, 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol aligns with the demand for sustainable synthetic routes. Its efficient reactivity reduces the need for harsh reagents, aligning with global trends toward eco-friendly chemical processes. Additionally, the compound’s stability under ambient conditions makes it a practical choice for laboratories focusing on high-throughput screening and combinatorial chemistry. These attributes have led to its inclusion in studies exploring new catalytic systems and renewable energy materials.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 2228274-52-8. Computational models frequently highlight azido-containing compounds as key building blocks for fragment-based drug design. This molecule’s ability to serve as a pharmacophore or linker in proteolysis-targeting chimeras (PROTACs) has positioned it as a candidate for next-generation therapeutics. Its trimethylphenyl moiety also contributes to enhanced lipophilicity, a critical factor in optimizing drug bioavailability and blood-brain barrier penetration.

From an industrial perspective, 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol is gaining traction in the development of advanced polymers and functional coatings. Its incorporation into photoresist materials and 3D printing resins demonstrates its versatility beyond life sciences. As industries prioritize multifunctional additives, this compound’s dual reactivity (azido and hydroxyl groups) offers a strategic advantage for creating cross-linked networks with tunable mechanical properties.

In summary, 2-azido-2-(2,4,5-trimethylphenyl)ethan-1-ol (CAS No. 2228274-52-8) represents a cutting-edge intersection of organic synthesis, materials science, and biotechnology. Its adaptability to emerging fields like nanomedicine and sustainable chemistry ensures its relevance in both academic and industrial research. As scientists continue to explore its potential, this compound is poised to play a pivotal role in innovations addressing global challenges in healthcare and technology.